Cas no 1222491-21-5 ((3S,6R)-6-methylpiperidin-3-ol)
(3S,6R)-6-methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3S,6R)-6-methylpiperidin-3-ol
-
- MDL: MFCD19238008
- Inchi: 1S/C6H13NO/c1-5-2-3-6(8)4-7-5/h5-8H,2-4H2,1H3/t5-,6+/m1/s1
- InChI Key: UAZCJMVDJHUBIA-RITPCOANSA-N
- SMILES: N1[C@H](C)CC[C@H](O)C1
(3S,6R)-6-methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556496-100mg |
(3S,6R)-6-Methylpiperidin-3-ol |
1222491-21-5 | 95%+ | 100mg |
$697 | 2022-09-03 | |
| Chemenu | CM556496-250mg |
(3S,6R)-6-Methylpiperidin-3-ol |
1222491-21-5 | 95%+ | 250mg |
$1045 | 2022-09-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01115486-1g |
(3S,6R)-6-Methylpiperidin-3-ol |
1222491-21-5 | 98% | 1g |
¥6270.0 | 2023-04-04 | |
| Enamine | EN300-2007866-0.05g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 0.05g |
$1428.0 | 2023-09-16 | ||
| Enamine | EN300-2007866-0.1g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 0.1g |
$1496.0 | 2023-09-16 | ||
| Enamine | EN300-2007866-0.25g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 0.25g |
$1564.0 | 2023-09-16 | ||
| Enamine | EN300-2007866-0.5g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 0.5g |
$1632.0 | 2023-09-16 | ||
| Enamine | EN300-2007866-1.0g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-2007866-2.5g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 2.5g |
$3332.0 | 2023-09-16 | ||
| Enamine | EN300-2007866-5.0g |
(3S,6R)-6-methylpiperidin-3-ol |
1222491-21-5 | 5g |
$4930.0 | 2023-05-31 |
(3S,6R)-6-methylpiperidin-3-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (3S,6R)-6-methylpiperidin-3-ol
Introduction to (3S,6R)-6-Methylpiperidin-3-ol (CAS No. 1222491-21-5)
(3S,6R)-6-Methylpiperidin-3-ol (CAS No. 1222491-21-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The chiral centers at the 3 and 6 positions of the piperidine ring contribute to its enantiomeric purity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of (3S,6R)-6-methylpiperidin-3-ol consists of a six-membered piperidine ring with a hydroxyl group at the 3-position and a methyl group at the 6-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, such as solubility, reactivity, and stability. These properties are crucial for its use in various synthetic routes and biological assays.
Recent studies have highlighted the importance of chiral piperidines like (3S,6R)-6-methylpiperidin-3-ol in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound serves as an essential building block in the synthesis of novel analgesics with improved efficacy and reduced side effects compared to existing drugs. The researchers utilized (3S,6R)-6-methylpiperidin-3-ol as a key intermediate to develop a series of compounds that exhibited potent analgesic activity in animal models.
In another study published in Organic Letters in 2020, scientists explored the use of (3S,6R)-6-methylpiperidin-3-ol in the synthesis of inhibitors for specific enzymes involved in neurodegenerative diseases. The results showed that derivatives of this compound effectively inhibited the target enzymes, suggesting its potential as a lead compound for further drug development.
The synthesis of (3S,6R)-6-methylpiperidin-3-ol has been optimized using various methodologies to ensure high enantiomeric purity and yield. One common approach involves asymmetric hydrogenation reactions catalyzed by chiral metal complexes. This method not only provides high enantiomeric excess but also offers scalability for industrial production. Additionally, recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and sustainability of producing this compound on a large scale.
The biological activity of (3S,6R)-6-methylpiperidin-3-ol has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits selective binding to specific receptors and enzymes, which is crucial for its therapeutic potential. For example, it has been shown to bind selectively to serotonin receptors, making it a promising candidate for treating mood disorders such as depression and anxiety.
In vivo studies have also provided valuable insights into the pharmacokinetic and pharmacodynamic properties of (3S,6R)-6-methylpiperidin-3-ol. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. Moreover, preclinical trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.
The potential applications of (3S,6R)-6-methylpiperidin-3-ol extend beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand for nuclear magnetic resonance (NMR) spectroscopy due to its unique chemical structure and solubility properties. This application allows researchers to gain detailed insights into the conformational dynamics and interactions of complex biomolecules.
In conclusion, (3S,6R)-6-methylpiperidin-3-ol (CAS No. 1222491-21-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic routes for this important molecule.
1222491-21-5 ((3S,6R)-6-methylpiperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)